![molecular formula C8H10O2 B086604 Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid CAS No. 120-74-1](/img/structure/B86604.png)
Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
Cat. No. B086604
:
120-74-1
M. Wt: 138.16 g/mol
InChI Key: FYGUSUBEMUKACF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05266728
Procedure details
95.0 g (382 mmol) of the Diels-Alder adduct obtained in the above step was dissolved in 950 ml of tetrahydrofuran, 103 g (1.57 mol) of potassium hydroxide (85%) in 760 ml of water was added on ice cooling, and the mixture was stirred at room temperature for 24 hours. After tetrahydrofuran was distilled off from the reaction mixture, the residue was neutralized with 138 ml of concentrated hydrochloric acid, and the solution was extracted with a mixture solvent of hexane-methylene chloride (98:2) (200 ml×4). The extract was dried over anhydrous magnesium sulfate and filtered, the distilled off, and 45.0 g of crude 5-norbornene-2-carboxylic acid was obtained. Crude yield: 83%.
Identifiers
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REACTION_CXSMILES
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[OH-:1].[K+].[O:3]1[CH2:7][CH2:6][CH2:5][CH2:4]1>O>[CH:6]12[CH2:7][CH:4]([CH:4]=[CH:5]1)[CH2:5][CH:6]2[C:7]([OH:3])=[O:1] |f:0.1|
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Inputs
Step One
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Name
|
|
|
Quantity
|
103 g
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[K+]
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|
Name
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|
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Quantity
|
760 mL
|
|
Type
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solvent
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Smiles
|
O
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Step Two
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Name
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Quantity
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950 mL
|
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Type
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reactant
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|
Smiles
|
O1CCCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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the mixture was stirred at room temperature for 24 hours
|
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Rate
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UNSPECIFIED
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|
RPM
|
0
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Other
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Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
DISTILLATION
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Type
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DISTILLATION
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|
Details
|
After tetrahydrofuran was distilled off from the reaction mixture
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the solution was extracted with a mixture solvent of hexane-methylene chloride (98:2) (200 ml×4)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
The extract was dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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DISTILLATION
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Type
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DISTILLATION
|
|
Details
|
the distilled off
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Outcomes
Product
Details
Reaction Time |
24 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C12C(CC(C=C1)C2)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 45 g |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
